4-Nitro-4'-aminodiphenyl sulfone

Description

4-Nitro-4'-aminodiphenyl sulfone, also known as 4-NADS, is a chemical compound with the molecular formula C12H10N2O4S and a molecular weight of 278.28 . It appears as a yellow to pale orange solid . It is soluble in DMSO and methanol and should be stored in a refrigerator under an inert atmosphere .

This chemical, assigned CAS No. 1948-92-1, has various synonyms, including 4-(4-nitrobenzenesulfonyl)aniline, (4-Aminophenyl)4-nitrophenyl sulfone, and 4-[(4-Nitrophenyl)sulfonyl]benzenamine . It has a predicted boiling point of 526.5±35.0 °C and a density of 1.449±0.06 g/cm3 . 4-Nitro-4'-aminodiphenyl sulfone is a surfactant used across industries, including wastewater treatment and plastics manufacturing .

A related compound is 4,4′-Dichlorodiphenyl sulfone (DCDPS), an organic compound with the formula (ClC6H4)2SO2, commonly used as a precursor to rigid and temperature-resistant polymers . Another similar chemical is Bis(4-nitrophenyl)sulfide, also known as 1-nitro-4-(4-nitrophenyl)sulfanyl-benzene, with the molecular formula C12H8N2O4S .

• CAS No.: 1948-92-1
• Product Name: 4-Nitro-4'-aminodiphenyl sulfone
• Molecular Formula: C12H10N2O4S
• Molecular Weight: 278.29 g/mol
• IUPAC Name: 4-(4-nitrophenyl)sulfonylaniline
• Standard InChI: InChI=1S/C12H10N2O4S/c13-9-1-5-11(6-2-9)19(17,18)12-7-3-10(4-8-12)14(15)16/h1-8H,13H2
• Standard InChIKey: DMZVYFFBWHBWMO-UHFFFAOYSA-N
• SMILES: C1=CC(=CC=C1N)S(=O)(=O)C2=CC=C(C=C2)[N+](=O)[O-]
• Canonical SMILES: C1=CC(=CC=C1N)S(=O)(=O)C2=CC=C(C=C2)[N+](=O)[O-]
• Synonyms: 4-(4-nitrobenzenesulfonyl)aniline; 4-[(4-Nitrophenyl)sulfonyl]benzenamine; 4-(4-Nitrobenzenesulfonyl)phenylamine; 4-Nitro-4’-aminodiphenylsulfone; NSC 27185
• PubChem Compound: 74762
• Last Modified: Sep 15 2023